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Compound of Interest

Compound Name: Sodium tellurite

CAS No.: 10102-20-2

Cat. No.: B032489

Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of sodium tellurite in a laboratory setting. Adherence to these procedures is critical to

ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling sodium tellurite to prevent exposure. The

following table summarizes the required equipment.
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PPE Category Equipment Specification

Eye/Face Protection

Chemical safety goggles are required. A face

shield should be worn in conjunction with

goggles when there is a risk of splashing or dust

generation.[1][2]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

must be worn.[3] A complete protective suit is

necessary to prevent skin contact.[2]

Contaminated work clothing should be removed

promptly and laundered by trained personnel.[1]

Respiratory Protection

A NIOSH-approved particulate respirator (e.g.,

N95 or better) should be used where dust

formation is possible.[4] For potential exposures

exceeding 0.1 mg/m³, a supplied-air respirator

with a full facepiece is required.[1]

Occupational Exposure Limits
Airborne exposure to tellurium compounds, including sodium tellurite, must be maintained

below established limits.

Organization Exposure Limit (Time-Weighted Average)

OSHA (PEL) 0.1 mg/m³ over an 8-hour workshift

NIOSH (REL) 0.1 mg/m³ over a 10-hour workshift

ACGIH (TLV) 0.1 mg/m³ over an 8-hour workshift

Note: An exposure of 25 mg/m³ (as Tellurium) is considered immediately dangerous to life and

health.[1]
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Training: All personnel must be trained on the hazards and proper handling procedures for

sodium tellurite before use.[1]

Ventilation: Always handle sodium tellurite in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.[1][2]

Avoiding Contamination: Do not eat, drink, or smoke in areas where sodium tellurite is

handled.[1] Wash hands thoroughly after handling and before breaks.[2] Avoid the formation

of dust and aerosols.[2]

Storage: Store sodium tellurite in a cool, dry, well-ventilated area in tightly closed

containers.[1][2] Keep it segregated from incompatible materials such as strong acids,

oxidizing agents, and moisture.[1][3][5]

First Aid Measures
Immediate response is crucial in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.[1][6]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes.[1][2]

Seek medical attention.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[1] Seek

immediate medical attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[2][6]
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Disposal Plan
Sodium tellurite and its containers must be disposed of as hazardous waste in accordance

with all federal, state, and local regulations.[1][5]

Waste Collection: Collect all sodium tellurite waste, including contaminated PPE and

cleaning materials, in a designated, properly labeled, and sealed container.

Disposal Method: Contact a licensed chemical waste disposal company for treatment and

disposal.[2][7] Approved disposal methods may include controlled incineration with flue gas

scrubbing or chemical treatment.[7] Do not discharge sodium tellurite waste into sewers or

the environment.[7]

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent

before recycling or reconditioning. The rinsate should be collected and disposed of as

hazardous waste.[7]

Experimental Workflow for Handling Sodium
Tellurite
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Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Use Engineering Controls
(Chemical Fume Hood)

Handling of Sodium Tellurite

Spill Occurs

No Spill

Spill Response:
1. Evacuate Area

2. Notify Supervisor
3. Use Spill Kit

4. Collect Waste

Collect Waste
(Unused material, contaminated PPE)

Decontaminate Work Area

Dispose of Hazardous Waste
(Contact licensed disposal company)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of sodium tellurite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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